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Compound of Interest

Compound Name: 4'-Hydroxychalcone

Cat. No.: B7724801

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physicochemical properties of 4'-
Hydroxychalcone, a molecule of significant interest in medicinal chemistry and drug
development. The information is presented to be a valuable resource for researchers actively
engaged in the study and application of this compound.

Core Physicochemical Data

4'-Hydroxychalcone, a member of the chalcone family, possesses a range of physicochemical
properties that are critical for its handling, formulation, and biological activity. A summary of
these key gquantitative data is presented in Table 1.
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Property Value Source(s)
Molecular Formula C15H1202 [1112]
Molecular Weight 224.26 g/mol [1][2]
CAS Number 2657-25-2 [1]
Appearance White to pale yellow crystals or 3]

powder
Melting Point 171-172 °C [1]
173.0-182.0 °C [3]
174-178 °C [4]

Boiling Point (Predicted)

419.6 £45.0 °C

[4]

Solubility
44 mg/mL (196.2 mM)[5],
DMSO 233.33 mg/mL (1040.49 mM)
[6], 30 mg/mL[7]
Ethanol ~30 mg/mL[7]
Dimethyl formamide (DMF) ~30 mg/mL[7]

Ethanol:PBS (pH 7.2) (1:4)

~0.2 mg/mL[7]

Water Insoluble[8]
pKa (Predicted) 7.72+£0.15 [4]
UV/Vis (Amax) 228,322 nm [7]

Spectroscopic and Crystallographic Data

Spectroscopic analysis is fundamental to the structural elucidation and confirmation of 4'-

Hydroxychalcone.

e 1H and 3C NMR Spectroscopy: Nuclear Magnetic Resonance (NMR) spectroscopy is crucial

for determining the chemical structure of 4'-Hydroxychalcone. The trans configuration of
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the vinyl double bond can be confirmed by the coupling constant of the vinylic protons in the
'H NMR spectrum.[9]

e Infrared (IR) Spectroscopy: The IR spectrum of 4'-Hydroxychalcone shows characteristic
absorption bands for the hydroxyl group (around 3200 cm~1), the carbonyl group (C=0), and
the carbon-carbon double bond (C=C).[9]

e Mass Spectrometry (MS): Mass spectrometry data confirms the molecular weight of 4'-
Hydroxychalcone.[2]

o X-ray Crystallography: Single crystal X-ray diffraction studies have been conducted to
determine the crystal structure of 4'-Hydroxychalcone derivatives. For instance, (2E)-3-(4-
hydroxyphenyl)-1-phenylprop-2-en-1-one crystallizes in the orthorhombic crystal system.[10]

Experimental Protocols
3.1. Synthesis of 4'-Hydroxychalcone via Claisen-Schmidt Condensation

The most common and effective method for synthesizing 4'-Hydroxychalcone is the Claisen-
Schmidt condensation.[9][11] This reaction involves the base-catalyzed condensation of an
aromatic aldehyde (benzaldehyde) with an aromatic ketone (4-hydroxyacetophenone).

Materials and Reagents:

4-Hydroxyacetophenone

e Benzaldehyde

e Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)
» Methanol or Ethanol

e Hydrochloric acid (HCI)

« Distilled water

o Ethyl acetate
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e n-Hexane
Procedure:

e Reaction Setup: In a round-bottom flask, dissolve 4-hydroxyacetophenone (1 equivalent) in
methanol or ethanol.

o Catalyst Addition: To this solution, add a solution of NaOH or KOH (a strong base is required)
in water or alcohol.[11]

o Aldehyde Addition: While stirring the mixture at room temperature, slowly add benzaldehyde
(1 equivalent).

e Reaction Monitoring: The reaction progress can be monitored by Thin Layer
Chromatography (TLC) using a suitable solvent system (e.g., ethyl acetate/n-hexane).[12]

o Work-up: Once the reaction is complete (typically after several hours to 24 hours at room
temperature), pour the reaction mixture into cold water.[11][12]

» Neutralization: Neutralize the mixture with a dilute solution of HCI until the pH is acidic, which
will cause the product to precipitate.[12]

« |solation: Collect the precipitated solid by vacuum filtration and wash it with cold water.[12]

« Purification: Purify the crude 4'-Hydroxychalcone by recrystallization from a suitable
solvent, such as ethanol, to obtain the final product as crystals.[12]

Below is a graphical representation of the synthesis and purification workflow.
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Synthesis and Purification Workflow of 4'-Hydroxychalcone
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© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b7724801?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7724801?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Biological Activity and Signaling Pathways

4'-Hydroxychalcone exhibits a range of biological activities, including anti-inflammatory, anti-
cancer, and antiviral effects. Its mechanisms of action often involve the modulation of key
cellular signaling pathways.

4.1. Inhibition of the NF-kB Signaling Pathway

4'-Hydroxychalcone has been shown to inhibit the activation of the NF-kB (nuclear factor
kappa-light-chain-enhancer of activated B cells) pathway induced by tumor necrosis factor-
alpha (TNFa).[5][6][13] This inhibition is achieved through the inhibition of the 26S proteasome,
which prevents the degradation of IkBa.[5][13] As a result, the nuclear translocation of the
p50/p65 NF-KB subunits is blocked, leading to the downregulation of NF-kB target gene
expression.[5][13]

The following diagram illustrates the inhibitory effect of 4'-Hydroxychalcone on the NF-kB
pathway.
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4.2. Modulation of the EGFR/AKT/ERK1/2 Signaling Pathway

Recent studies have indicated that 4'-Hydroxychalcone can inhibit the replication of human
coronavirus HCoV-OC43 by targeting the epidermal growth factor receptor (EGFR) signaling
pathway.[14] By binding to EGFR, it inhibits the downstream activation of AKT and ERK1/2,
which are crucial for viral replication.[14]

The diagram below depicts the role of 4'-Hydroxychalcone in the EGFR/AKT/ERK1/2
signaling cascade.

Inhibition of EGFR/AKT/ERK1/2 Pathway by 4'-Hydroxychalcone
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Conclusion

4'-Hydroxychalcone is a versatile molecule with well-defined physicochemical properties and
significant biological activities. This guide provides essential data and protocols to support
further research and development of this promising compound. The provided information on its
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synthesis, characterization, and mechanisms of action will be a valuable asset to scientists in
the fields of medicinal chemistry, pharmacology, and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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